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Introduction

Penthiopyrad is a broad-spectrum pyrazole-carboxamide fungicide belonging to the succinate
dehydrogenase inhibitor (SDHI) class (FRAC Group 7).[1][2][3] It is a systemic fungicide with
both preventative and curative properties, effective against a wide range of foliar and soil-borne
diseases in turfgrass.[2][4] Penthiopyrad's mode of action involves the inhibition of the
succinate dehydrogenase (SDH) enzyme, also known as Complex Il, in the mitochondrial
respiratory chain of fungi.[1][5][6] This disruption of the electron transport chain prevents the
production of ATP, leading to the cessation of fungal growth and development.[1][5] This
document provides detailed application notes and protocols for the use of penthiopyrad in
turfgrass disease management research, tailored for a scientific audience.

Application Notes
Target Diseases and Efficacy

Penthiopyrad has demonstrated efficacy against a broad spectrum of turfgrass diseases,
including but not limited to:

e Dollar Spot (Clarireedia jacksonii): Consistently provides good to excellent control.[7][8]

» Brown Patch (Rhizoctonia solani): Effective in managing this common disease on various turf
species.[2][9][10]
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o Anthracnose (Colletotrichum cereale): Shows strong efficacy, with a reported in vitro ED50 of
0.19 ppm against C. cereale.[1][7]

e Gray Snow Mold (Typhula incarnata, Typhula ishikariensis): Used as a preventative
treatment in late fall.[11]

» Large Patch (Rhizoctonia solani): Effective for control of this disease on warm-season
turfgrasses.[7]

» Leaf Spot (Bipolaris and Drechslera spp.): Provides control of various leaf spot diseases.[7]

o Other Diseases: Also labeled for the control of red thread, pink patch, and powdery mildew.

[7]

Formulations and Application Rates

Penthiopyrad is commonly available in water-dispersible granule (WDG) and suspension
concentrate (SC) formulations. Application rates typically range from 0.3 to 0.5 oz of product
per 1,000 sq ft (approximately 9.2 to 15.3 g/100 m?2), with application intervals of 14 to 28 days,
depending on the target disease and disease pressure.[8][12] For specific experimental rates,
refer to the tables in the Data Presentation section.

Resistance Management

As a site-specific mode of action fungicide (FRAC Group 7), there is a risk of resistance
development in fungal populations with repeated use.[3] To mitigate this risk, it is crucial to:

Rotate penthiopyrad with fungicides from different FRAC groups.

Avoid sequential applications of SDHI fungicides.

Incorporate multi-site fungicides into a rotational program.

Follow label recommendations regarding the maximum number of applications per season.

While cross-resistance among SDHI fungicides can be complex, some studies have shown that
fungal isolates resistant to one SDHI may remain sensitive to another.[1][7]
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Phytotoxicity

In published research trials, penthiopyrad has generally not been associated with phytotoxicity
on common turfgrass species when applied according to label directions.[13] However, it is
always recommended to test the product on a small area before large-scale application,
especially on new or sensitive turfgrass cultivars or under stressful environmental conditions.

Experimental Protocols

The following are generalized protocols for conducting field and laboratory experiments to
evaluate the efficacy of penthiopyrad for turfgrass disease management. These protocols are
synthesized from common practices in turfgrass pathology research.

Field Efficacy Trial Protocol

¢ Plot Establishment and Maintenance:

o Turfgrass Species and Cultivar: Select a turfgrass species and cultivar known to be
susceptible to the target disease (e.g., 'Penncross' creeping bentgrass for dollar spot).

o Plot Size: Establish small, replicated plots, typically ranging from 9 to 30 sq ft (e.g., 3ft x5
ft or 1 m x 2 m), with buffer zones between plots to prevent spray drift.

o Maintenance: Maintain the turf under conditions conducive to the specific disease being
studied. This includes appropriate mowing height (e.g., 0.125 to 0.5 inches for putting
green or fairway conditions), fertilization, and irrigation. Record all maintenance practices.
[14]

« Inoculation (if applicable):

o For diseases that may not appear uniformly, artificial inoculation may be necessary to
ensure consistent disease pressure.

o Inoculum Preparation: Grow the pathogen on a suitable substrate (e.g., autoclaved grain
or potato dextrose agar).

o Application: Distribute the inoculum evenly over the plot area. The timing of inoculation
should be such that environmental conditions are favorable for infection and disease
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development.
e Fungicide Application:

o Timing: Apply fungicides preventatively (before the onset of symptoms) or curatively (after
symptoms appear), depending on the experimental objectives.

o Equipment: Use a calibrated CO2-pressurized backpack sprayer with a boom and
appropriate nozzles (e.g., TeeJet 8004VS flat-fan nozzles) to ensure uniform coverage.[14]

o Application Volume: Apply in a water volume of 1.5 to 2.0 gallons per 1,000 sq ft
(approximately 60 to 80 mi/mz?).[14]

o Treatments: Include a non-treated control and a standard fungicide control for comparison.
e Disease Assessment:

o Rating Scale: Visually assess disease severity as a percentage of the plot area affected or
by counting the number of infection centers (for diseases like dollar spot).[15]

o Turf Quality: Rate overall turfgrass quality on a scale of 1 to 9, where 1 is dead turf, 9 is
perfect turf, and 6 is considered minimally acceptable.[16][17][18]

o Frequency: Conduct ratings at regular intervals (e.g., weekly or bi-weekly) throughout the
trial period.

o Data Analysis:

o Calculate the Area Under the Disease Progress Curve (AUDPC) from the disease severity
ratings to provide a quantitative measure of disease development over time.[15][19]

o Subject the data to Analysis of Variance (ANOVA) and use a mean separation test (e.g.,
Fisher's LSD or Tukey's HSD) to determine significant differences between treatments.

In Vitro Fungicide Sensitivity Assay

« |solate Preparation: Obtain pure cultures of the target fungal pathogen.
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e Fungicide-Amended Media:

o Prepare a stock solution of technical-grade penthiopyrad in a suitable solvent (e.g.,
acetone or dimethyl sulfoxide).

o Amend a suitable growth medium (e.g., potato dextrose agar) with serial dilutions of the
penthiopyrad stock solution to achieve a range of final concentrations.

o Include a control medium with the solvent only.

 Inoculation: Place a mycelial plug of a uniform size from the actively growing margin of a
fungal culture onto the center of each fungicide-amended and control plate.

 Incubation: Incubate the plates at the optimal temperature for the growth of the target
fungus.

o Data Collection:

o Measure the radial growth of the fungal colony in two perpendicular directions at regular
intervals.

o Calculate the percent inhibition of mycelial growth for each fungicide concentration relative
to the control.

o Data Analysis:

o Determine the effective concentration that inhibits 50% of mycelial growth (EC50) by
performing a probit or log-logistic regression analysis of the dose-response data.

Data Presentation

The following tables summarize quantitative data on the application and efficacy of
penthiopyrad for the management of key turfgrass diseases.

Table 1. Penthiopyrad Application Rates and Intervals for Common Turfgrass Diseases
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. . Application Rate Application Interval
Disease Causal Organism
(0z/1,000 sq ft) (days)
Dollar Spot Clarireedia jacksonii 0.3-05 14 - 28
Brown Patch Rhizoctonia solani 0.3-05 14-21
Anthracnose Colletotrichum cereale 0.3-0.5 14 - 28
One application in late
Gray Snow Mold Typhula spp. 0.5

fall

Data compiled from various extension publications and product labels.[7][8][11][12]

Table 2: Summary of Penthiopyrad Efficacy Data from Research Trials

. Turfgrass Efficacy
Disease . Result Reference
Species Measurement
Anthracnose - In vitro ED50 0.19 ppm [1][7]
. Significantly
Creeping
Dollar Spot AUDPC lower than non- [19]
Bentgrass
treated control
) ) Significantly
Disease Severity
Brown Patch Tall Fescue %) lower than non- [20]
0
treated control
Creeping Mycelial Growth
Dollar Spot o 61.6% [21]
Bentgrass Inhibition

Table 3: Turfgrass Quality Ratings from a Field Trial with Penthiopyrad
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Rating Date 1 (1-9 Rating Date 2 (1-9 Rating Date 3 (1-9

Treatment
scale) scale) scale)
Non-treated Control 4.5 3.8 4.2
Penthiopyrad (0.4
Pyrad ( 7.5 8.0 7.8
0z/1,000 sq ft)
Standard Fungicide 7.2 7.5 7.6

Hypothetical data for illustrative purposes, based on typical results from fungicide efficacy trials.
The 1-9 scale is a standard in turfgrass evaluation, where 1=dead turf, 9=perfect turf, and 6 is
minimally acceptable.[16][17][18]
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Caption: Penthiopyrad inhibits fungal respiration by blocking the Q-binding site of Complex II.
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Caption: Workflow for evaluating penthiopyrad efficacy in field and lab settings.
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Caption: The cascade of events from penthiopyrad application to turfgrass disease control.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b7944325#penthiopyrad-application-in-turfgrass-
disease-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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